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Compound of Interest

Compound Name:
2-Hydroxyethyl

Methanethiosulfonate

Cat. No.: B1141936 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. A critical aspect of this is the correct handling and

disposal of specialized chemical reagents. This guide provides essential, step-by-step

procedures for the proper disposal of 2-Hydroxyethyl Methanethiosulfonate (MTSHE), a

thiol-reactive compound, ensuring the safety of your team and compliance with regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 2-Hydroxyethyl Methanethiosulfonate and the necessary personal protective equipment

(PPE). This chemical is classified as hazardous, known to cause skin and serious eye irritation,

and may trigger an allergic skin reaction.[1]
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Hazard and Handling Information Recommendation

Personal Protective Equipment (PPE)

Always wear protective gloves, safety goggles

with side shields, and a lab coat.[1][2] In case of

inadequate ventilation, use a NIOSH/MSHA

approved respirator.[1][2]

First Aid: Skin Contact
Immediately wash the affected area with plenty

of soap and water.[2]

First Aid: Eye Contact

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to

do so.[1][2]

First Aid: Inhalation Move the individual to fresh air.[1]

First Aid: Ingestion
Clean the mouth with water and subsequently

drink plenty of water.[2]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated area.[1]

Step-by-Step Disposal Procedure
The disposal of 2-Hydroxyethyl Methanethiosulfonate must be handled as hazardous waste.

Adherence to local, regional, and national regulations is mandatory.[2]

Initial Waste Collection:

Collect all waste containing 2-Hydroxyethyl Methanethiosulfonate, including any

contaminated materials, in a designated, compatible, and clearly labeled hazardous waste

container.[3][4]

The container must be sturdy, leak-proof, and kept tightly sealed when not in use.[3][4]

Handling Spills:

In the event of a spill, ensure the area is well-ventilated.[2]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
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Carefully collect the absorbent material and place it in the designated hazardous waste

container.[2]

Container Rinsing:

Do not rinse empty containers into the drain.

The first rinse of any container that held 2-Hydroxyethyl Methanethiosulfonate must be

collected and disposed of as hazardous waste.[3]

For chemicals with high toxicity, the first three rinses should be collected as hazardous

waste.[3]

Final Disposal:

All hazardous waste must be disposed of through an approved waste disposal plant or a

licensed hazardous waste management company.[1][2]

It is the responsibility of the chemical waste generator to accurately classify the waste and

ensure it is handled in accordance with all applicable regulations.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxyethyl
Methanethiosulfonate.
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MTSHE Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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